Cas no 4005-06-5 (2-(2-Methyl-4-oxoquinazolin-3(4H)-yl)benzoic acid)

• Product name: 2-(2-Methyl-4-oxoquinazolin-3(4H)-yl)benzoic acid
• CAS No: 4005-06-5
• MF: C₁₆H₁₂N₂O₃
• MW: 280.27808
• CID: 1085701

2-(2-Methyl-4-oxoquinazolin-3(4H)-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methyl-4-oxoquinazolin-3(4H)-yl)benzoic acid
• 2-(2-METHYL-4-OXO-4 H -QUINAZOLIN-3-YL)-BENZOIC ACID
• 2-<2-Methyl-4-oxo-chinazolin-3-yl>-benzoesaeure
• 4-Oxo-2-methyl-3-<2-carboxy-phenyl>-3.4-dihydro-chinazolin

• Inchi： InChI=1S/C16H12N2O3/c1-10-17-13-8-4-2-6-11(13)15(19)18(10)14-9-5-3-7-12(14)16(20)21/h2-9H,1H3,(H,20,21)
• InChI Key： NVCRIJIVAAYRER-UHFFFAOYSA-N
• SMILES： CC1=NC2=CC=CC=C2C(=O)N1C3=CC=CC=C3C(=O)O

Computed Properties

• Exact Mass: 280.08500
• Monoisotopic Mass: 280.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.32
• Boiling Point: 495°C at 760 mmHg
• Flash Point: 253.2°C
• Refractive Index: 1.66
• PSA: 72.19000
• LogP: 2.39230

2-(2-Methyl-4-oxoquinazolin-3(4H)-yl)benzoic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

2-(2-Methyl-4-oxoquinazolin-3(4H)-yl)benzoic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%